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Compound of Interest |

Compound Name: 2-Allylphenol
CAS No.: 1745-81-9
Cat. No.: B1664045
L J

2-Allylphenol (CAS No. 1745-81-9) is a pivotal organic intermediate characterized by a phenol
ring substituted with an allyl group at the ortho position. This unique arrangement of a
nucleophilic aromatic ring, an acidic hydroxyl group, and a reactive alkene functionality makes
it a highly versatile and valuable building block in modern organic synthesis. Its utility spans a
wide range of applications, from the creation of high-performance polymers and resins to the
intricate synthesis of pharmaceuticals and fine chemicals.[1][2] This guide offers a
comprehensive exploration of 2-Allylphenol's chemical properties, structure, synthesis, and
reactivity, providing the in-depth knowledge required for its effective application in research and
development.

Molecular Structure and Identification

The fundamental identity of 2-Allylphenol is defined by its specific arrangement of atoms and
functional groups, which dictates its chemical behavior.

IUPAC Name: 2-(prop-2-en-1-yl)phenol[3]

Synonyms: o-Allylphenol, Phenol, 2-(2-propenyl)-[3][4]

CAS Number: 1745-81-9[3]

Molecular Formula: CoH100[5]
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e Molecular Weight: 134.18 g/mol

Caption: Molecular Structure of 2-Allylphenol (CoH100).

Physicochemical and Safety Data

A thorough understanding of a compound's physical properties and safety profile is paramount

for its handling and application in experimental settings.

Property Value Reference(s)
Colorless to pale yellow clear

Appearance . [31[5]
liquid

Melting Point -6to-5°C [31[6]

Boiling Point 220 °C (lit.) [6]

Density 1.028 g/mL at 25 °C (lit.) [6]

Refractive Index (n20/D) 1.546 (lit.)

Solubility in Water 7g/lLat20°C [6]

B Soluble in alcohol, chloroform,

Solubility (Other) [7]
ether

pKa 10.28 at 25 °C [6]

Flash Point 88 °C (190.4 °F) - closed cup [3]

LogP (o/w) 2.12-2.44 [31[8]

Hazard Classification

Corrosive; Harmful in contact

with skin and if swallowed

[317]

Synthesis: A Tale of Two Reactions

The predominant industrial synthesis of 2-Allylphenol is an elegant two-step process that

leverages two classic named reactions: the Williamson Ether Synthesis and the Claisen

Rearrangement.[9][10] This method is favored due to its high yield and reliability.
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Step 1: Williamson Ether Synthesis of Allyl Phenyl Ether

The synthesis begins with the O-allylation of phenol. This is a nucleophilic substitution reaction
where the phenoxide ion, formed by deprotonating phenol with a base, attacks an allyl halide.

o Causality: Phenol itself is not nucleophilic enough to displace a halide. Conversion to the
more nucleophilic phenoxide ion using a base like sodium hydroxide (NaOH) is essential for
the reaction to proceed efficiently.

Step 2: Thermal[4][4]-Sigmatropic Claisen
Rearrangement

The intermediate, allyl phenyl ether, undergoes a thermal intramolecular rearrangement to yield
the final product, 2-Allylphenol. This is a concerted, pericyclic reaction where bond formation
and cleavage occur simultaneously through a cyclic six-membered transition state.[11][12] The
reaction is highly regioselective, exclusively forming the ortho-substituted product when the
ortho positions are unsubstituted.
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Caption: Key steps in the industrial synthesis of 2-Allylphenol.

Experimental Protocol: Two-Step Synthesis

The following protocol is a representative industrial process.[10]

e Formation of Sodium Phenoxide: To a suitable reaction vessel, charge 8.0 moles of phenol
dissolved in isopropanol. Add a solution of 8.0 moles of sodium hydroxide in water. The
reaction to form sodium phenoxide occurs in situ.

» Williamson Ether Synthesis: To the phenoxide solution, add 9.6 moles of allyl chloride. Heat
the mixture to approximately 70°C under a slight nitrogen pressure for about 5 hours until the
formation of allyl phenyl ether is complete.
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o Workup and Purification of Intermediate: Cool the reaction mixture to room temperature. Add
a non-polar solvent like toluene. Perform an azeotropic distillation to remove water,
isopropanol, and unreacted allyl chloride, leaving substantially pure allyl phenyl ether.[9][10]

o Claisen Rearrangement: Heat the purified allyl phenyl ether to 200-250°C. The thermal
rearrangement proceeds over several hours to yield 2-Allylphenol.[12]

» Final Purification: The resulting 2-Allylphenol can be purified by vacuum distillation to
achieve high purity (>98%).

Alternative Synthesis Routes

While the two-step process is common, other methods exist:

o Direct Allylation of Phenol: Reacting phenol with allyl alcohol in the presence of an acidic
catalyst.[2]

o Catalytic Addition: Reacting benzene and propylene under high temperature and pressure
with a suitable catalyst.[2]

Reactivity and Spectroscopic Profile

The dual functionality of 2-Allylphenol provides two distinct centers for chemical modification,
making it a powerful synthetic intermediate.

Reactivity of the Phenolic -OH Group

The hydroxyl group is acidic (pKa = 10.28) and can be deprotonated to form a phenoxide. This
allows for:

 Etherification: Reaction with alkyl halides to form ethers.
 Esterification: Reaction with acyl chlorides or anhydrides to form esters.

» Antioxidant Activity: The phenolic proton can be abstracted by free radicals, making it an
effective antioxidant.[4]

Reactivity of the Allyl Group
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The terminal double bond of the allyl group is susceptible to a variety of electrophilic addition
and polymerization reactions:

e Hydrogenation: Reduction to a propyl group.
o Halogenation: Addition of halogens across the double bond.

o Polymerization: The allyl group can act as a monomer or a cross-linking site in the synthesis
of polymers, such as phenolic and polyester resins.[1][9]

Spectroscopic Characterization

e 1H NMR: The proton NMR spectrum is highly characteristic. It shows distinct signals for the
aromatic protons (typically in the 6.7-7.2 ppm range), a multiplet for the vinyl proton (-CH=),
a doublet for the terminal vinyl protons (=CHz), a doublet for the benzylic protons (-CHz-),
and a broad singlet for the phenolic hydroxyl proton (-OH), whose chemical shift is
concentration-dependent.

o Mass Spectrometry: The electron ionization mass spectrum shows a prominent molecular
ion peak (M+) at m/z = 134.[13][14]

Applications in Drug Development and Materials
Science

The versatile chemical nature of 2-Allylphenol makes it an attractive starting material for a
multitude of high-value products.[1]

» Pharmaceutical Intermediate: 2-Allylphenol is a crucial precursor in the synthesis of various
active pharmaceutical ingredients (APISs). It serves as an intermediate in the synthesis of
metabolites for the nonsteroidal anti-inflammatory drug (NSAID) Diclofenac.[6] It is also a
building block for drugs like the beta-blocker Alprenolol.[9] Its inherent biological activities,
including antifungal and anti-inflammatory properties, make it a target for the development of
new therapeutic agents.[2][6]

e Polymer Chemistry: It is widely used as a monomer and cross-linking agent. In phenolic and
polyester resins, the allyl group allows for vulcanization, which enhances thermal stability
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and mechanical strength.[1][9] It is also used to improve the heat resistance and strength of
epoxy resins and polyurethanes.[2]

e Fine and Specialty Chemicals: Its structure is a foundation for synthesizing fragrances, dyes,
and pesticides.[2] It is also used in daily chemical products like detergents and skincare
items.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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